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Compound of Interest

Compound Name: 1-Methylimidazole

Cat. No.: B024206

An In-depth Technical Guide to the Health and Safety Handling of 1-Methylimidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylimidazole (CAS No. 616-47-7) is a heterocyclic aromatic organic compound widely
utilized in pharmaceutical synthesis, as a precursor to ionic liquids, a catalyst, and a specialty
solvent.[1][2][3] Its utility in research and development, particularly in drug development,
necessitates a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols to ensure the well-being of laboratory personnel. This guide provides
a comprehensive overview of the health and safety precautions required for handling 1-
Methylimidazole, with a focus on quantitative data, detailed experimental protocols for safety,
and clear visual workflows.

Hazard Identification and Classification

1-Methylimidazole is classified as a hazardous substance and requires careful handling.[4][5]
The primary hazards are its toxicity upon contact with skin or if swallowed, and its corrosive
nature, which can cause severe skin burns and eye damage.[5][6] It is also suspected of
damaging fertility or the unborn child.

Table 1: GHS Hazard Classification for 1-Methylimidazole
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[5]

Acute Toxicity, Oral Category 4 7]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[5][6]
H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[5][6]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[5]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 N )
fertility or the unborn child
Combustible Liquid Category 4 H227: Combustible liquid

Source: Various Safety Data Sheets[5][6][7]

Toxicological Data

Understanding the quantitative toxicological data is crucial for risk assessment in a laboratory
setting.

Table 2: Acute Toxicity Data for 1-Methylimidazole

Route of .
Species Test Type Value Reference
Exposure
Rat (male and
Oral LDso 1,144 mg/kg [5]
female)
Rabbit (male and
Dermal LDso 400 - 640 mg/kg [51[8]

female)

LDso: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Methylimidazole is provided
below.

Table 3: Physical and Chemical Properties of 1-Methylimidazole

Property Value

Appearance Colorless to yellow liquid[9][10]
Odor Amine-like, pyridine-like[3][9]
Boiling Point 198 °C (388 °F)[2][9]

Melting Point -60 °C (-76 °F)[9]

Flash Point 92 °C (197.6 °F)[9]

Specific Gravity 1.030 g/cm3[4][9]

Solubility Soluble in water[9][11]

Vapor Pressure 0.399 mmHg at 25°C[4]

Source: Various Safety Data Sheets[2][3][4][9][11]

Exposure Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment must be utilized.

Engineering Controls

o Ventilation: Always handle 1-Methylimidazole in a well-ventilated area. A certified laboratory
chemical fume hood is required for all operations that may generate vapors or aerosols.[9]
[12]
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o Safety Stations: An emergency eyewash station and a safety shower must be readily
accessible, within a 10-second travel distance from the work area.[9][12]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Methylimidazole:

e Eye and Face Protection: Wear chemical safety goggles that meet European Standard
EN166 or OSHA's 29 CFR 1910.133 regulations. A full-face shield is also recommended.[4]
[91[13]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as butyl rubber or PVC.[5] It is
recommended to use gloves with a protection class of 5 or higher (breakthrough time >
240 minutes) for prolonged contact.[4] Always inspect gloves for integrity before use and
wash hands thoroughly after removal.[4][14]

o Protective Clothing: A fully-buttoned lab coat or a chemical-resistant suit is required.[9][13]
When handling corrosive liquids, wear trousers or overalls outside of boots to prevent
spills from entering footwear.[4]

» Respiratory Protection: If vapors or aerosols are generated and engineering controls are
insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator with a
suitable filter for organic vapors (Type AK-P filter) should be used.[4][9]

Safe Handling and Storage Protocols
Handling

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[15]

» Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[4]
e Wash hands and any exposed skin thoroughly after handling.[5][14]

e Do not eat, drink, or smoke in areas where 1-Methylimidazole is handled or stored.[5][14]
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o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.

o Take precautionary measures against static discharge.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][12]
o Store locked up.[5]

e The substance is hygroscopic; protect from moisture. Handling and storing under nitrogen is
recommended.

» Store away from incompatible materials such as strong acids, strong oxidizing agents, acid
chlorides, and acid anhydrides.[4][9]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Protocols for 1-Methylimidazole Exposure
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Exposure Route Protocol

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,

Inhalation give oxygen. If not breathing, give artificial
respiration. Immediately call a POISON
CENTER or doctor.[9]

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water or shower for
Skin Contact at least 15 minutes. Immediately call a POISON

CENTER or doctor. Wash clothing before reuse.

[°]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[6]19]

Rinse mouth. Do NOT induce vomiting. If the
victim is conscious, give a cupful of water. Never

Ingestion give anything by mouth to an unconscious
person. Immediately call a POISON CENTER or
doctor.[9]

Source: Various Safety Data Sheets[6][9]

Accidental Release and Fire-Fighting Measures
Accidental Release Measures

A clear, pre-planned response is essential for managing spills.
e Minor Spills:
o Ensure adequate ventilation and wear appropriate PPE.

o Absorb the spill with inert material (e.g., vermiculite, sand, or earth).[9]
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o Collect the absorbed material into a suitable, labeled container for disposal.[9]

o Clean the affected area thoroughly.

e Major Spills:

o

Evacuate the danger area immediately.

[¢]

Alert emergency responders and inform them of the location and nature of the hazard.[4]

[¢]

Move upwind from the spill.[4]

[e]

Contain the spill by covering drains and using liquid-absorbent material.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[5][6]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

o Specific Hazards: The substance is combustible. Vapors are heavier than air and may form
explosive mixtures with air, especially with intense heating. Hazardous combustion products
include carbon oxides (CO, COz2) and nitrogen oxides (NOXx).[4][9]

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[5]

Waste Disposal

All waste containing 1-Methylimidazole must be handled as hazardous waste and disposed of
in accordance with local, state, and federal regulations.[4] Puncture containers to prevent re-
use and dispose of them at an authorized landfill.[4] Do not allow the product to enter drains or
the environment.[11]

Visualized Workflows and Logical Relationships
Personal Protective Equipment (PPE) Decision Pathway
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Handling 1-Methylimidazole?

No, stop and move
to a fume hood

Work in a certified
chemical fume hood?

es

Mandatory PPE:
- Chemical safety goggles
- Face shield
- Chemical-resistant gloves
- Lab coat/chemical suit

Potential for vapor/aerosol
generation?

Add NIOSH/EN 149 approved
respirator with organic
vapor cartridge

Proceed with experiment
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1-Methylimidazole Spill Occurs

Assess Spill Size

Small & Contained

Large or Uncontained

Minor Spill Major Spill

Don appropriate PPE

(gloves, goggles, respirator if needed) SEGIEE U2 EIrEE

Absorb with inert material

(o], ) Alert emergency responders

Collect in a sealed container
for hazardous waste

Contain spill if safe to do so
(cover drains, use absorbent booms)

Clean the affected area

Report the incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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